4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine
Overview
Description
4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a morpholine derivative that has shown promising results in various applications, including as an inhibitor of protein-protein interactions, a modulator of ion channels, and a potential therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine is not fully understood. However, it is believed to act by binding to specific target proteins and modulating their activity. It has been shown to bind to various proteins, including NF-κB, IκBα, and Kv1.3.
Biochemical and Physiological Effects:
4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of the immune response. It has also been shown to modulate the activity of Kv1.3, a voltage-gated potassium channel that is involved in the regulation of T-cell activation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine is its potential as an inhibitor of protein-protein interactions. This makes it a valuable tool for studying the role of specific protein-protein interactions in various biological processes.
However, one limitation of this compound is its relatively low solubility in aqueous solutions. This can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine. One potential direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and autoimmune diseases.
Another potential direction is to explore its potential as a modulator of ion channels, particularly Kv1.3. This could lead to the development of new treatments for diseases such as multiple sclerosis and rheumatoid arthritis.
Overall, 4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine is a promising compound that has shown potential in various scientific research applications. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.
Scientific Research Applications
4-(1-benzothien-3-ylcarbonyl)-2,6-dimethylmorpholine has been widely studied for its potential use in scientific research. One of the main applications of this compound is as an inhibitor of protein-protein interactions. It has been shown to inhibit the interaction between various proteins, including the interaction between the transcription factor NF-κB and its inhibitor IκBα.
Another potential application of this compound is as a modulator of ion channels. It has been shown to modulate the activity of various ion channels, including the voltage-gated potassium channel Kv1.3, which is involved in the regulation of T-cell activation.
properties
IUPAC Name |
1-benzothiophen-3-yl-(2,6-dimethylmorpholin-4-yl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-10-7-16(8-11(2)18-10)15(17)13-9-19-14-6-4-3-5-12(13)14/h3-6,9-11H,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIYYZKCPFJACEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CSC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.